![molecular formula C16H13NO2S2 B2902909 Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate CAS No. 315239-25-9](/img/structure/B2902909.png)
Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Quantitative Structure-Activity Relationship (QSAR) Modeling
Benzothiazole derivatives have been used in QSAR modeling to establish correlations between physicochemical properties and biological activity. This application is crucial in drug design and development, providing insights into the molecular structure and its biological effects .
Hypoglycemic Activity
Research has shown that benzothiazole containing oxadiazole derivatives exhibit significant hypoglycemic activity. This suggests potential applications in developing treatments for diabetes through the modulation of blood glucose levels .
Antimicrobial Properties
Derivatives of benzothiazole have been investigated for their antimicrobial properties against a variety of pathogens, including gram-positive and gram-negative bacteria, as well as fungi. This broad-spectrum antimicrobial activity indicates its potential use in treating infectious diseases .
Anticancer Activity
The anticancer properties of benzothiazole derivatives are also being explored. These compounds have shown promise in inhibiting the growth of cancer cells, indicating their potential application in cancer therapy .
Anti-inflammatory and Anticonvulsant Effects
Benzothiazole derivatives have been found to possess anti-inflammatory and anticonvulsant properties, which could be beneficial in treating conditions like epilepsy and chronic inflammation .
Antiviral and Antitubercular Activities
These compounds have also demonstrated antiviral and antitubercular activities, suggesting their use in combating viral infections and tuberculosis .
Safety and Hazards
properties
IUPAC Name |
methyl 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2S2/c1-19-15(18)12-8-6-11(7-9-12)10-20-16-17-13-4-2-3-5-14(13)21-16/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZOGTICWSMJFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.